Cas no 2171202-80-3 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid)

• Product Name: 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid
• CAS No: 2171202-80-3
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6422788
• PubChem ID: 165574947
• Update Time: 2025-08-05

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid
• EN300-1538161
• 2171202-80-3
• 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}acetic acid

• Inchi： 1S/C22H24N2O6/c1-13(2)20(21(27)24-30-12-19(25)26)23-22(28)29-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18,20H,11-12H2,1-2H3,(H,23,28)(H,24,27)(H,25,26)/t20-/m1/s1
• InChI Key： PJQISZGYARREFB-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(NOCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid

Compound CAS No 2171202-80-3: 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic Acid

The compound with CAS number 2171202-80-3, known as 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center, and a carboxylic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity and stability of the molecule during chemical transformations.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its unique structure allows for precise control over stereochemistry, which is essential in drug design where the spatial arrangement of atoms can significantly impact biological activity. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of bioactive molecules, particularly those targeting complex biological systems such as enzyme inhibitors or receptor modulators.

The synthesis of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid involves a multi-step process that combines principles from organic chemistry and stereochemistry. The use of chiral resolution techniques ensures the high enantiomeric purity required for advanced biological studies. This compound's ability to act as a versatile building block has made it a valuable tool in medicinal chemistry, enabling the construction of complex molecular architectures with unprecedented precision.

In terms of applications, this compound has shown promise in the field of proteomics and protein engineering. Its ability to selectively interact with specific protein motifs makes it an ideal candidate for studying protein-protein interactions and enzymatic mechanisms. Recent advancements in mass spectrometry techniques have further enhanced its utility, allowing researchers to analyze its interactions at unprecedented resolution.

The integration of computational chemistry methods has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and potential binding modes with biological targets. These findings have been instrumental in guiding experimental designs and optimizing synthetic pathways.

In conclusion, the compound with CAS number 2171202-80-3 represents a cutting-edge advancement in chemical synthesis and molecular design. Its unique structural features and versatile applications position it as a key player in the development of innovative therapeutic agents and biotechnological tools. As research continues to uncover new possibilities for this compound, its impact on the scientific community is expected to grow significantly.